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Compound of Interest

Compound Name: Zofenopril-d5

Cat. No.: B12409726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for Zofenopril-d5,

a deuterated internal standard crucial for the accurate quantification of the angiotensin-

converting enzyme (ACE) inhibitor, Zofenopril. This document also outlines the mechanism of

action of Zofenopril, its relevant signaling pathways, and detailed experimental protocols for its

analysis, aiding researchers in its application for pharmacokinetic and other research studies.

Commercial Availability of Zofenopril-d5
Zofenopril-d5 is available from several reputable suppliers of research chemicals and

analytical standards. The product is primarily intended for use as an internal standard in

quantitative analysis, such as liquid chromatography-mass spectrometry (LC-MS/MS), to

improve the accuracy and precision of the measurement of Zofenopril in biological matrices.[1]

Below is a summary of key information from various suppliers.
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Supplier
Product
Name

Catalog/Ite
m Number

Purity/Isoto
pic
Enrichment

Available
Quantities

Notes

MedchemExp

ress
Zofenopril-d5 HY-112445S Not specified 1 mg

For research

use only.[2]

Cayman

Chemical
Zofenopril-d5 43425

≥99%

deuterated

forms (d1-d5)

1 mg

Internal

standard for

quantification

of zofenopril.

[3]

InvivoChem Zofenopril-d5 V48836 ≥98% 500 mg, 1 g

Deuterium

labeled form

of Zofenopril.

[4]

Acanthus

Research
Zofenopril-D5 ZFP-16-001 Not specified

Contact for

pricing

Drug

Substance

Stable

Isotope

Labeled

Reference

Standard.[5]

Clinivex

Zofenopril-d5

(Thiophenyl-

d5)

Not specified Not specified
Enquire for

details

Reference

standard for

scientific

research.[6]

Simson

Pharma
Zofenopril D5 Not specified High quality

Enquire for

details

Accompanied

by a

Certificate of

Analysis.[7]

TLC

Pharmaceutic

al Standards

Zofenopril-d5

(Thiophenyl-

d5)

Z-097 Not specified Enquire for

details

Also offers

other

Zofenopril-

related
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compounds.

[8]

Mechanism of Action and Signaling Pathway
Zofenopril is a prodrug that is hydrolyzed in the body to its active metabolite, Zofenoprilat.[5][9]

Zofenoprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).[5][6] ACE plays

a critical role in the Renin-Angiotensin-Aldosterone System (RAAS), which is a key regulator of

blood pressure.[5][8]

ACE is responsible for the conversion of the inactive decapeptide Angiotensin I to the potent

vasoconstrictor octapeptide Angiotensin II.[5][8][10] Angiotensin II exerts its effects by binding

to the Angiotensin II receptor type 1 (AGTR1), leading to vasoconstriction, increased

aldosterone secretion, and consequently, an increase in blood pressure.[2][10]

By inhibiting ACE, Zofenoprilat reduces the production of Angiotensin II, leading to vasodilation

and a decrease in blood pressure.[5] Additionally, ACE is also responsible for the degradation

of bradykinin, a potent vasodilator.[5][11] Inhibition of ACE by Zofenoprilat leads to an increase

in bradykinin levels, which further contributes to the blood pressure-lowering effect.[5][11]

The unique sulfhydryl group in Zofenopril may also confer additional cardioprotective benefits

through antioxidant and anti-inflammatory properties.[12][13]

Below is a diagram illustrating the signaling pathway of ACE inhibitors like Zofenopril.

Mechanism of action of Zofenopril as an ACE inhibitor.

Experimental Protocols: Quantification of Zofenopril
using LC-MS/MS
The use of a deuterated internal standard like Zofenopril-d5 is highly recommended for the

accurate quantification of Zofenopril in biological samples by LC-MS/MS.[1] The following is a

generalized protocol based on published methods for the analysis of Zofenopril and its active

metabolite, Zofenoprilat.[3][7][9][14]

1. Sample Preparation (Liquid-Liquid Extraction)
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To 100 µL of plasma sample, add an appropriate amount of Zofenopril-d5 internal standard

solution.

Add 50 µL of 1M HCl to acidify the sample.

Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).[7][14]

Vortex mix for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase.

2. Chromatographic Conditions

LC System: A high-performance liquid chromatography (HPLC) system.

Column: A C18 or a phenyl-hexyl column (e.g., 250 mm x 4.6 mm, 5 µm) is often used.[14]

[15]

Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an

aqueous solution containing a modifier (e.g., 0.1% formic acid or 20mM ammonium acetate).

[7][15] A common mobile phase composition is methanol and 0.1% formic acid in water

(85:15, v/v).[7]

Flow Rate: Typically around 0.2 to 1.0 mL/min.[7][14]

Injection Volume: 5-10 µL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

3. Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.
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Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used.[7]

[14]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Zofenopril: The specific precursor-to-product ion transition for Zofenopril would need to be

determined empirically.

Zofenopril-d5 (Internal Standard): The precursor ion will be shifted by +5 m/z units

compared to Zofenopril, and the product ion may or may not be shifted depending on the

fragmentation pattern.

4. Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte (Zofenopril) to

the internal standard (Zofenopril-d5).

A calibration curve is constructed by plotting the peak area ratios of calibration standards

against their known concentrations.

The concentration of Zofenopril in the unknown samples is then determined from the

calibration curve.

Below is a diagram illustrating the general experimental workflow for the quantification of

Zofenopril using Zofenopril-d5 as an internal standard.
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Workflow for Zofenopril quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Zofenopril-d5 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409726#commercial-suppliers-of-zofenopril-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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